3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid

• IUPAC Name: 3-[(2-bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid
• InChI: InChI=1S/C12H16BrNO4/c1-17-10-5-8(7-14-4-3-12(15)16)9(13)6-11(10)18-2/h5-6,14H,3-4,7H2,1-2H3,(H,15,16)
• InChI Key: HXVPRGUYAYGFRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CNCCC(=O)O)Br)OC
• Molecular Formula: C12H16BrNO4
• Molecular Weight: 318.16 g/mol

Description

3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid, also known as BDMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BDMP is a derivative of the phenethylamine class of compounds and has been shown to have promising effects on various physiological and biochemical processes.

Mechanism of Action

3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid acts as an agonist for the 5-HT2A receptor, which is involved in various physiological processes such as mood regulation, cognition, and perception. 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid also acts as an inhibitor of the enzyme monoamine oxidase A (MAO-A), which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting MAO-A, 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid increases the levels of these neurotransmitters in the brain, leading to improved mood and cognitive function.
Biochemical and Physiological Effects
3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid has been shown to have a variety of biochemical and physiological effects. Research has shown that 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells. Additionally, 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid in lab experiments is its high potency and selectivity for the 5-HT2A receptor and MAO-A enzyme. This allows researchers to study the effects of 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid on specific physiological processes with minimal interference from other compounds. However, one limitation of using 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid in lab experiments is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for research on 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid. One area of interest is the development of 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid derivatives with improved pharmacological properties. Another area of interest is the investigation of 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid's effects on other physiological processes such as immune function and metabolism. Additionally, further research is needed to elucidate the mechanism of action of 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid and its potential therapeutic applications in various diseases.
Conclusion
In conclusion, 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid has anti-inflammatory, anti-cancer, and anti-oxidant properties, as well as neuroprotective effects. 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid acts as an agonist for the 5-HT2A receptor and an inhibitor of the MAO-A enzyme. 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid has advantages and limitations for lab experiments, and there are several future directions for research on 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid.

Synthesis Methods

3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid is synthesized through a multi-step process involving the reaction of 2-bromo-4,5-dimethoxybenzaldehyde with nitroethane, followed by reduction and alkylation steps. The final product is purified through recrystallization to obtain a high purity compound. The synthesis of 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid has been extensively studied for its potential therapeutic applications. Research has shown that 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid has anti-inflammatory, anti-cancer, and anti-oxidant properties. 3-[(2-Bromo-4,5-dimethoxyphenyl)methylamino]propanoic acid has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.